Cas no 299463-56-2 (4-(1,1-Biphenyl-4-yl)pyrimidin-2-amine)

• Product Name: 4-(1,1-Biphenyl-4-yl)pyrimidin-2-amine
• CAS No: 299463-56-2
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• MDL: MFCD02258147
• CID: 249348
• PubChem ID: 737501
• Update Time: 2025-04-19

4-(1,1-Biphenyl-4-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-([1,1'-Biphenyl]-4-yl)pyrimidin-2-amine
• 2-Pyrimidinamine,4-[1,1'-biphenyl]-4-yl-
• 4-[1,1'-Biphenyl]-4-yl-2-pyriMidinaMine
• 4-(4-phenylphenyl)pyrimidin-2-amine
• 4-{[1,1'-biphenyl]-4-yl}pyrimidin-2-amine
• FT-0680091
• 4-(biphenyl-4-yl)pyrimidin-2-amine
• 12T-0815
• SB58906
• SCHEMBL12176972
• CS-0328062
• J-513187
• AKOS002676098
• MFCD02258147
• 299463-56-2
• DTXSID50353250
• 4-[1,1-biphenyl]-4-yl-2-pyrimidinamine
• 4-[1,1'-biphenyl]-4-yl-2-pyrimidinylamine
• DB-367201
• AG-401/42873804
• STK790239
• 4-(1,1-Biphenyl-4-yl)pyrimidin-2-amine

• MDL： MFCD02258147
• Inchi： 1S/C16H13N3/c17-16-18-11-10-15(19-16)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-11H,(H2,17,18,19)
• InChI Key： OSVOLQJCSTWERU-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=CC=1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.11100
• Monoisotopic Mass: 247.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Melting Point: 248-250°C
• PSA: 51.80000
• LogP: 3.97400

4-(1,1-Biphenyl-4-yl)pyrimidin-2-amine Security Information

• HazardClass：IRRITANT